Cas no 61837-56-7 (1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester)
61837-56-7 structure
Product Name:1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester
CAS No:61837-56-7
MF:C11H7NO8
MW:281.175183534622
CID:464977
PubChem ID:71391815
Update Time:2025-04-19
1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester
- 4-ethoxycarbonyl-5-nitrophthalate
- DTXSID50813642
- 4-(Ethoxycarbonyl)-5-nitrobenzene-1,2-dicarboxylate
- 61837-56-7
-
- Inchi: 1S/C11H9NO8/c1-2-20-11(17)7-3-5(9(13)14)6(10(15)16)4-8(7)12(18)19/h3-4H,2H2,1H3,(H,13,14)(H,15,16)/p-2
- InChI Key: LNGOFIZHNXZKRQ-UHFFFAOYSA-L
- SMILES: O(CC)C(C1C=C(C(=O)[O-])C(C(=O)[O-])=CC=1[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 281.01711
- Monoisotopic Mass: 281.01716618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 152Ų
Experimental Properties
- PSA: 149.7
1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
61837-56-7 (1,2,4-Benzenetricarboxylic acid, 5-nitro-, 4-ethyl ester) Related Products
- 5292-45-5(Dimethyl nitroterephthalate)
- 21606-04-2(Methyl 3-Nitrophthalate)
- 5471-82-9(Methyl 3-methyl-2-nitrobenzoate)
- 65399-18-0(4-Nitrophthalide)
- 13365-26-9(Dimethyl 3-nitrophthalate)
- 641-70-3(3-Nitrophthalic anhydride)
- 59382-59-1(Methyl 2-methyl-3-nitrobenzoate)
- 30650-90-9(Ethyl 3-methyl-4-nitrobenzoate)
- 153813-69-5(methyl 4-formyl-3-nitro-benzoate)
- 606-27-9(Methyl 2-nitrobenzoate)
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